Cas no 858974-14-8 (Benzoic acid, 3,4,5-tris[[3,4,5-tris(decyloxy)phenyl]methoxy]-)

• Product Name: Benzoic acid, 3,4,5-tris[[3,4,5-tris(decyloxy)phenyl]methoxy]-
• CAS No: 858974-14-8
• MF: C₁₁₈H₂₀₄O₁₄
• MW: 1846.87399959564
• CID: 1847685
• Update Time: 2024-11-26

Benzoic acid, 3,4,5-tris[[3,4,5-tris(decyloxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris[[3,4,5-tris(decyloxy)phenyl]methoxy]-

• Inchi： 1S/C118H204O14/c1-10-19-28-37-46-55-64-73-82-121-106-91-102(92-107(122-83-74-65-56-47-38-29-20-11-2)114(106)127-88-79-70-61-52-43-34-25-16-7)99-130-112-97-105(118(119)120)98-113(131-100-103-93-108(123-84-75-66-57-48-39-30-21-12-3)115(128-89-80-71-62-53-44-35-26-17-8)109(94-103)124-85-76-67-58-49-40-31-22-13-4)117(112)132-101-104-95-110(125-86-77-68-59-50-41-32-23-14-5)116(129-90-81-72-63-54-45-36-27-18-9)111(96-104)126-87-78-69-60-51-42-33-24-15-6/h91-98H,10-90,99-101H2,1-9H3,(H,119,120)
• InChI Key： OCPVDDAFUPJHPO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC2=CC(OCCCCCCCCCC)=C(OCCCCCCCCCC)C(OCCCCCCCCCC)=C2)=C(OCC2=CC(OCCCCCCCCCC)=C(OCCCCCCCCCC)C(OCCCCCCCCCC)=C2)C(OCC2=CC(OCCCCCCCCCC)=C(OCCCCCCCCCC)C(OCCCCCCCCCC)=C2)=C1

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 1326.9±60.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)